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Compound of Interest

Compound Name: 6-Heptenoic acid

Cat. No.: B073255 Get Quote

This guide provides critical safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with 6-Heptenoic acid (CAS No. 1119-

60-4). Adherence to these protocols is essential for ensuring a safe laboratory environment and

regulatory compliance.

Hazard Identification and Classification
6-Heptenoic acid is classified as a hazardous substance that requires careful handling.[1][2][3]

[4] It is a corrosive material that can cause severe skin burns and serious eye damage.[1][2][3]

[4]

GHS Hazard Classification for 6-Heptenoic Acid

Hazard Class
Hazard
Category

Signal Word
Hazard
Statement

Pictogram

Skin
Corrosion/Irrit
ation

Category 1B /
1C

Danger

H314: Causes
severe skin
burns and eye
damage

GHS05

| Specific target organ toxicity (single exposure) | Category 3 | Danger | May cause respiratory

irritation | GHS07 |
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Source: Information aggregated from multiple Safety Data Sheets.[1][2][3][4]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory to prevent exposure through skin contact, eye

contact, or inhalation.[1][5] All handling of 6-Heptenoic acid should be performed within a

certified chemical fume hood to minimize the inhalation of vapors.[1][5]

Summary of Recommended Personal Protective Equipment (PPE)
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Protection Type Specific Equipment
Rationale and Best
Practices

Eye & Face Protection
Chemical safety goggles
and a face shield

Essential for protecting
eyes and face from
splashes. Standard safety
glasses are not sufficient.
Must conform to EN166
(EU) or NIOSH (US)
standards.[1][6]

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile, Neoprene, or

Butyl rubber)

Inspect gloves for degradation

or perforations before each

use.[5][7] Dispose of

contaminated gloves

immediately and wash hands

thoroughly after removal.[5][8]

Body Protection
Chemical-resistant laboratory

coat

A fully fastened lab coat

provides a primary barrier

against accidental spills and

splashes.[5] For larger

quantities, impervious clothing

may be necessary.[6]

Respiratory Protection Use in a chemical fume hood

All work should be conducted

in a well-ventilated area,

preferably a chemical fume

hood, to avoid inhaling vapors.

[1][5] If exposure limits are

exceeded, a NIOSH/MSHA-

approved respirator with an

appropriate filter may be

required.[6]

| Foot Protection | Closed-toe shoes | Protects feet from spills and falling objects.[5] |
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Risk Assessment

PPE Selection

Action

Assess Task Involving
6-Heptenoic Acid

Eye/Face Protection
(Goggles & Face Shield)

Splash Hazard?

Hand Protection
(Chemical-Resistant Gloves)

Contact Hazard?

Body Protection
(Lab Coat)

Spill Hazard?

Respiratory Protection
(Chemical Fume Hood)

Inhalation Hazard?

Proceed with Task

Re-evaluate Task Safety

If any PPE is missing

Click to download full resolution via product page

Caption: Logical workflow for selecting appropriate PPE when handling 6-Heptenoic acid.

Operational and Disposal Plans
Safe Handling Procedures and Experimental Workflow
Safe handling practices are crucial to prevent accidents and maintain the integrity of the

chemical. Always work within a chemical fume hood, and ensure that eyewash stations and

safety showers are readily accessible.[1]

Preparation:

Ensure a certified chemical fume hood is operational.
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Gather all necessary materials, including 6-Heptenoic acid, solvents, glassware, and

waste containers.

Don the appropriate PPE as specified in the table above.

Handling & Transfer:

Handle 6-Heptenoic acid in a well-ventilated area, preferably a chemical fume hood.[5][6]

Avoid contact with skin, eyes, and clothing.[2] Do not breathe mists or vapors.[2]

When transferring the liquid, do so carefully to prevent splashing or aerosol generation.

Post-Handling Cleanup:

Decontaminate all work surfaces after use.

Carefully remove and dispose of contaminated PPE, especially gloves.

Wash hands and any exposed skin thoroughly with soap and water after handling.[1][6]

1. Preparation
- Don PPE

- Prepare Fume Hood

2. Chemical Handling
- Transfer Acid

- Perform Reaction

3. Waste Segregation
- Collect Acidic Waste

4. Decontamination
- Clean Workspace

- Doff PPE

Click to download full resolution via product page

Caption: Standard workflow for a laboratory procedure involving 6-Heptenoic acid.

Storage Requirements
Proper storage is essential for safety and to maintain the chemical's stability.

Location: Store in a cool, dry, and well-ventilated area designated for corrosive materials.[1]

[2]

Container: Keep containers tightly closed to prevent leakage.[1][9] Containers that have

been opened must be carefully resealed and kept upright.[9]
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Temperature: Recommended storage temperature is 2-8°C.

Incompatibilities: Keep away from incompatible materials such as bases and reducing

agents.[10]

Disposal Plan
Chemical waste must be managed to ensure environmental safety and regulatory compliance.

Waste Segregation: Collect waste containing 6-Heptenoic acid in a dedicated, properly

labeled, and sealed container.[5] Do not mix with other waste streams.[5]

Disposal Method: Dispose of contents and container to an approved waste disposal plant.[1]

This should be done through a licensed disposal company.[8]

Environmental Protection: Do not empty into drains or release into the environment.[1][8]

Emergency Procedures: First-Aid Measures
Immediate medical attention is required for any exposure.[1] Show the Safety Data Sheet to

the attending physician.[1]

First-Aid Measures for 6-Heptenoic Acid Exposure
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Exposure Route First-Aid Instructions

Eye Contact

Immediately rinse with plenty of water,
also under the eyelids, for at least 15
minutes.[1] Remove contact lenses if
present and easy to do.[1] Seek
immediate medical attention.[1]

Skin Contact

Take off immediately all contaminated clothing.

[1] Wash off immediately with plenty of water for

at least 15 minutes.[1] Call a physician

immediately.[1] Wash contaminated clothing

before reuse.[1]

Inhalation

Remove victim to fresh air and keep at rest in a

position comfortable for breathing.[1] If not

breathing, give artificial respiration.[1] Do not

use the mouth-to-mouth method if the victim

ingested or inhaled the substance.[1] Call a

physician immediately.[1]

| Ingestion | Rinse mouth.[1] Do NOT induce vomiting, as this is contraindicated for corrosive

materials.[1][10] Call a physician immediately.[1] |

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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